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Compound of Interest

Compound Name: Boc-Gly-Leu-OH

Cat. No.: B1589148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-Glycyl-L-Leucine, commonly referred to as Boc-Gly-Leu-OH, is a

dipeptide derivative widely utilized in the field of peptide chemistry and drug discovery. Its

structure, featuring a tert-Butoxycarbonyl (Boc) protecting group on the glycine residue, makes

it a valuable building block for the synthesis of more complex peptides. The Boc group provides

temporary protection of the N-terminus, allowing for controlled, stepwise elongation of peptide

chains. This technical guide provides a comprehensive overview of the properties, applications,

and relevant experimental protocols for Boc-Gly-Leu-OH (CAS: 51871-42-2).

Physicochemical Properties
Boc-Gly-Leu-OH is a white to off-white solid. Its fundamental properties are summarized in the

table below. While a specific melting point and optical rotation for this exact CAS number are

not consistently reported across publicly available sources, typical values for similar protected

dipeptides are provided for reference.
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Property Value Source

CAS Number 51871-42-2 Multiple

Molecular Formula C13H24N2O5 [1]

Molecular Weight 288.34 g/mol [1]

Appearance White to off-white solid [1]

Purity >97.00% [1]

Melting Point
128 - 130 °C (Reported for a

similar compound)

Optical Rotation Not definitively reported

Applications in Research and Development
The primary application of Boc-Gly-Leu-OH lies in its role as a fundamental component in

peptide synthesis. The Boc protecting group is stable under a variety of conditions but can be

readily removed with mild acids, such as trifluoroacetic acid (TFA), enabling the sequential

addition of amino acids to construct a desired peptide sequence.

Its applications extend to:

Drug Development: As a precursor in the synthesis of peptide-based therapeutics. Peptides

are of significant interest in pharmacology due to their high specificity and potency.

Biochemical Research: Used in the creation of specific peptide substrates or inhibitors for

studying enzyme kinetics and biological pathways.

Combinatorial Chemistry: Employed in the generation of peptide libraries for high-throughput

screening and drug discovery.

Experimental Protocols
The following protocols are representative examples of how Boc-Gly-Leu-OH is utilized in

peptide synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.evitachem.com/product/evt-341663
https://www.evitachem.com/product/evt-341663
https://www.evitachem.com/product/evt-341663
https://www.evitachem.com/product/evt-341663
https://www.benchchem.com/product/b1589148?utm_src=pdf-body
https://www.benchchem.com/product/b1589148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution-Phase Peptide Coupling
This protocol describes a general method for coupling Boc-Gly-Leu-OH to an amino acid ester

in solution.

Materials:

Boc-Gly-Leu-OH

Amino acid methyl or ethyl ester hydrochloride

Coupling agent (e.g., DCC, EDC, HATU)

N-Methylmorpholine (NMM) or Diisopropylethylamine (DIEA)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO3) solution

Brine

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

Dissolve the amino acid ester hydrochloride (1.0 equivalent) and Boc-Gly-Leu-OH (1.1

equivalents) in anhydrous DCM or DMF.

Cool the solution to 0 °C in an ice bath.

Add NMM or DIEA (1.1 equivalents) to neutralize the hydrochloride salt.

In a separate flask, dissolve the coupling agent (e.g., HATU, 1.1 equivalents) in anhydrous

DCM or DMF.

Add the coupling agent solution to the reaction mixture dropwise while maintaining the

temperature at 0 °C.
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Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as

monitored by Thin Layer Chromatography (TLC).

Filter the reaction mixture to remove any precipitated urea (if using DCC or EDC).

Dilute the filtrate with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO3

solution, and brine.

Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under

reduced pressure to yield the crude protected tripeptide.

Purify the product by column chromatography on silica gel if necessary.

Boc Solid-Phase Peptide Synthesis (SPPS) Workflow
Boc-Gly-Leu-OH can be incorporated into a growing peptide chain on a solid support. The

following diagram illustrates the general workflow of Boc-SPPS.

Workflow for Boc Solid-Phase Peptide Synthesis (SPPS).

In this workflow, Boc-Gly-Leu-OH would be introduced during the "Amino Acid Coupling" step

to be added to the growing peptide chain attached to the solid resin.

Signaling Pathways and Biological Activity
Currently, there is a lack of specific, publicly available scientific literature detailing the direct

biological activity or modulation of specific signaling pathways by Boc-Gly-Leu-OH itself. Its

primary role is that of a synthetic intermediate. The biological effects of peptides synthesized

using Boc-Gly-Leu-OH are diverse and depend on the final peptide's sequence and structure.

For instance, peptides with antimicrobial or anticancer properties have been synthesized

utilizing this dipeptide building block. Researchers investigating the biological activities of novel

peptides would typically synthesize the peptide of interest first, using building blocks like Boc-
Gly-Leu-OH, and then perform biological assays on the final, deprotected peptide.

Safety and Handling
Boc-Gly-Leu-OH should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed
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safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Boc-Gly-Leu-OH (CAS 51871-42-2) is a crucial reagent for chemists and pharmacologists

involved in the synthesis of peptides. Its utility as a protected dipeptide building block simplifies

the creation of complex peptide structures for a wide range of applications, from fundamental

biochemical research to the development of novel therapeutics. While its direct biological

activity is not well-characterized, its importance in the synthesis of biologically active peptides

is well-established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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